Cas no 16867-32-6 (4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6,8-trimethyl-)

4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6,8-trimethyl- structure
16867-32-6 structure
Product name:4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6,8-trimethyl-
CAS No:16867-32-6
MF:C13H16N2O
MW:216.27894
CID:1355907
PubChem ID:3053751

4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6,8-trimethyl-
    • 3-ethyl-2,6,8-trimethylpyrido[1,2-a]pyrimidin-4-one
    • SCHEMBL11359916
    • 16867-32-6
    • DTXSID40388874
    • 3-Ethyl-2,6,8-trimethyl-4H-pyrido[1,2-a]pyrimidin-4-one
    • Inchi: InChI=1S/C13H16N2O/c1-5-11-10(4)14-12-7-8(2)6-9(3)15(12)13(11)16/h6-7H,5H2,1-4H3
    • InChI Key: DFNXHNBRQIABNY-UHFFFAOYSA-N
    • SMILES: CCC1=C(N=C2C=C(C=C(N2C1=O)C)C)C

Computed Properties

  • Exact Mass: 216.12638
  • Monoisotopic Mass: 216.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 32.7Ų

Experimental Properties

  • PSA: 32.67

4H-Pyrido[1,2-a]pyrimidin-4-one, 3-ethyl-2,6,8-trimethyl- Related Literature

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